![molecular formula C12H18ClNO2 B1372061 (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine hydrochloride CAS No. 1208724-35-9](/img/structure/B1372061.png)
(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“(5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine hydrochloride” is a chemical compound with the molecular formula C12H18ClNO2 and a molecular weight of 243.73 . It is a compound that has been referenced in various technical documents and peer-reviewed papers .
Molecular Structure Analysis
The InChI code for this compound is 1S/C12H17NO2.ClH/c1-3-14-11-5-9-4-8(2)15-12(9)6-10(11)7-13;/h5-6,8H,3-4,7,13H2,1-2H3;1H . This code provides a specific textual representation of the compound’s molecular structure.Scientific Research Applications
Novel Synthesis Approaches
- Synthesis Techniques : Research by Schlosser et al. (2015) in "Tetrahedron Letters" focuses on novel synthesis techniques for benzofuran derivatives, including methods that start with phenylacetic acids. This research could be relevant for developing new synthetic pathways for compounds like (5-Ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine hydrochloride (Schlosser et al., 2015).
Bioactivity and Therapeutic Potential
- Anticholinesterase Activity : Luo et al. (2005) in "Journal of Medicinal Chemistry" explored benzofuran compounds with significant anticholinesterase activity. These findings suggest the potential of similar benzofuran derivatives in therapeutic applications, particularly in the context of neurodegenerative diseases like Alzheimer's (Luo et al., 2005).
Pharmacological Applications
- Novel Antidepressants : Meyer et al. (1995) in "Bioorganic & Medicinal Chemistry Letters" reported on A-80426, a compound structurally related to benzofuran, which showed potential as a novel antidepressant. This research highlights the pharmacological relevance of benzofuran derivatives in mental health treatments (Meyer et al., 1995).
Chemical Synthesis and Modifications
- Diverse Derivatives Synthesis : Mubarak et al. (2007) in "Heterocycles" discussed synthesizing a range of benzofuran derivatives. Their work underscores the chemical diversity achievable with the benzofuran structure, potentially leading to novel applications (Mubarak et al., 2007).
Imaging and Diagnostic Use
- Amyloid Imaging Agents : Labib (2013) in the "Asia Oceania Journal of Nuclear Medicine and Biology" described the synthesis of a benzofuran derivative for use as an amyloid imaging agent, which may be significant in diagnosing Alzheimer's disease (Labib, 2013).
Safety and Hazards
properties
IUPAC Name |
(5-ethoxy-2-methyl-2,3-dihydro-1-benzofuran-6-yl)methanamine;hydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H17NO2.ClH/c1-3-14-11-5-9-4-8(2)15-12(9)6-10(11)7-13;/h5-6,8H,3-4,7,13H2,1-2H3;1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VATIERGTSCKISY-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C2C(=C1)CC(O2)C)CN.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18ClNO2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
243.73 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.